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Groundwater Exposure Potential of Cyazofamid

Assessment/Source
Key Finding on
Groundwater Exposure

Context and Notes

EFSA Updated Peer
Review (2020) [1]

Low potential for
groundwater exposure from

cyazofamid and its soil
metabolites.

Assessment for uses on potato, tomato,
and cucurbits. Potential was concluded to

be low "in geoclimatic situations that are
represented by all nine FOCUS

groundwater scenarios." [1]

EPA Tolerance
Regulation (2024) [2]

Aggregate exposure

deemed safe; includes
assessment of drinking

water exposure.

The EPA's tolerance establishment

incorporates an assessment of exposure
through drinking water, concluding a

reasonable certainty of no harm, which
implies risks from groundwater are within

acceptable limits. [2]

General Pesticide
Remediation Review
(2024) [3]

(Indirect) Highlights that

pesticide leaching is a major
global issue.

This source reviews general remediation

strategies for pesticides that do enter the
environment but does not provide a

specific assessment of cyazofamid. [3]
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Assessment/Source
Key Finding on
Groundwater Exposure

Context and Notes

Urban Groundwater
Study (2023) [4]

(Contextual) Documents

groundwater contamination
from other fungicides (e.g.,

tolylfluanid, propiconazole).

Serves as a contrast, showing that some

fungicides and their metabolites are
prevalent in urban groundwater, a issue not

reported for cyazofamid in the searched
literature. [4]

Experimental & Assessment Protocols

The assessment of groundwater exposure potential is not based on a single experiment but on a

comprehensive regulatory process that relies on standardized studies and models.

Key Experimental Data: The regulatory conclusion from the European Food Safety Authority (EFSA)

is informed by studies on the environmental fate and behavior of cyazofamid [1]. Key data
required includes:

Rate of degradation in soil (DT₅₀ - time for 50% of the substance to degrade).
Adsorption/desorption behavior in soil (Kfoc - soil organic carbon/water partitioning

coefficient).
Potential for leaching to groundwater, which is often evaluated using standardized computer

modeling scenarios (e.g., the FOCUS groundwater models used in the EU) [1].
Assessment Workflow: The process of evaluating groundwater risk for a pesticide like cyazofamid
follows a logical sequence, which can be summarized in the following diagram.
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Laboratory Studies

Define Physicochemical Properties Determine Degradation RatesMeasure Soil Adsorption

Field Studies

Identify Metabolites

Fate Modeling (e.g., FOCUS)

Regulatory Risk Conclusion
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Analysis & Comparison Context

While the available data supports a low-risk profile for cyazofamid regarding groundwater exposure,

creating a direct, data-to-data comparison with other fungicides is challenging based on the search results.

Lack of Direct Comparisons: The searched literature does not contain a side-by-side experimental

study comparing the leaching potential of cyazofamid against a defined set of alternatives.
Implicit Comparison: The conclusion that cyazofamid has a "low potential" is a regulatory judgment

that inherently compares its properties and modeling results against established safety thresholds.
Furthermore, studies highlighting groundwater contamination from other fungicides (e.g., tolylfluanid)

[4] suggest that cyazofamid may be a more favorable option from a groundwater protection
standpoint compared to those specific compounds.

Data Gaps for Metabolites: It is important to note that the EFSA report identified a data gap for the
risk assessment of metabolites CCIM and CCIM-AM on soil microorganisms [1]. Although the

parent compound's leaching potential is low, the full environmental impact of its transformation
products requires further study.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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